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Compound of Interest

Compound Name: 3-Cyclopropyl-4-iodo-2H-pyrazole

CAS No.: 1071497-79-4; 1341758-26-6

Cat. No.: B2919350

Get Quote

Introduction: The Hidden Hazards of the Pyrazole
Scaffold
Halogenated pyrazole intermediates are ubiquitous in modern drug discovery, serving as the

core scaffold for blockbuster drugs like Celecoxib (Celebrex), Sildenafil (Viagra), and

Rimonabant. While the final API (Active Pharmaceutical Ingredient) is often well-characterized,

the intermediates used to synthesize them (e.g., 4-bromo-1H-pyrazole, 3-

(trifluoromethyl)pyrazole) possess a unique and often under-reported hazard profile.

This guide addresses the specific safety architecture required for these compounds. Unlike

generic organic solids, halogenated pyrazoles combine the high reactivity of the azole ring with

the lipophilicity and electrophilicity of halogens (F, Cl, Br, I). This combination creates specific

risks regarding skin sensitization, thermal instability, and aquatic toxicity that must be reflected

in their Safety Data Sheet (SDS).

Chemical Hazard Assessment (The "Why")
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To write or interpret an SDS for this class, one must understand the Structure-Activity

Relationship (SAR) driving the toxicity.

The Electrophilic Trigger (Skin Sensitization)
Halogenated pyrazoles, particularly those with halogens at the C4 position or electron-

withdrawing groups (like -CF3) at C3/C5, act as haptens. They are electrophilic enough to react

with skin proteins (specifically the thiol groups of cysteine or amino groups of lysine) via

nucleophilic aromatic substitution or Michael addition.

Consequence: This protein binding triggers the immune system (T-cell proliferation).

SDS Implication: A classification of H317 (May cause an allergic skin reaction) is highly

probable even if animal data is missing.

Thermal Decomposition Pathways
The pyrazole ring is generally stable, but halogenated derivatives—especially when coupled

with nitro groups or hydrazine residues from synthesis—can exhibit exothermic decomposition.

Decomposition Products: Unlike simple hydrocarbons, these release Hydrogen Halides (HBr,

HF, HCl), Nitrogen Oxides (NOx), and potentially Hydrogen Cyanide (HCN) upon thermal

stress.

SDS Implication: Section 5 (Fire-fighting) and Section 10 (Stability) must explicitly list these

specific toxic gases, not just generic "carbon oxides."

Critical SDS Sections: Deep Dive
This section outlines the non-negotiable data requirements for a compliant and scientifically

robust SDS.

Section 2: Hazard Identification (GHS Classification)
For a novel halogenated pyrazole intermediate, the following GHS classifications should be

considered the baseline until proven otherwise:
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Hazard Class Category H-Code
Scientific
Justification

Acute Tox. (Oral) Cat 3 or 4 H301/H302

Small molecular

weight (<350 Da) +

lipophilic halogens =

high bioavailability.

Skin Sensitization Cat 1B H317

High electrophilicity at

C4/C3 positions

(Hapten formation).

Eye Irritation Cat 2A or 1 H319/H318

Pyrazoles are weak

bases; halogenation

increases

acidity/irritancy.

Aquatic Acute Cat 1 H400

Halogens increase

LogP (lipophilicity),

driving

bioaccumulation in

aquatic life.

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, CO2, or alcohol-resistant foam. Avoid high-

volume water jets which can spread solvated halogenated contaminants.

Specific Hazards: "Emits toxic fumes under fire conditions: Hydrogen bromide (HBr),

Hydrogen fluoride (HF), Nitrogen oxides (NOx)."

Note: If the intermediate contains a -CF3 group (trifluoromethyl), HF evolution is a critical

life-safety hazard requiring specific neutralization protocols (calcium gluconate

availability).

Section 8: Exposure Controls & PPE
Standard nitrile gloves are often insufficient for halogenated intermediates in solution due to

rapid permeation.
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Engineering Controls: Local Exhaust Ventilation (LEV) is mandatory.

Hand Protection:

Solids: Nitrile rubber (min thickness 0.11 mm).

Solutions/Mother Liquors:Fluoroelastomer (Viton) or Laminate (Silver Shield) gloves.

Halogenated solvents/solutes permeate nitrile in <15 minutes.[1]

Respiratory: If dust is generated, a P3 (EN 143) or N100 (NIOSH) particulate filter is

required.

Visualizing the Risk Assessment Workflow
The following diagram illustrates the decision logic for classifying a novel halogenated pyrazole

intermediate when full toxicological data is unavailable (using Read-Across/QSAR principles).
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Caption: Logic flow for assigning GHS hazards to novel pyrazole intermediates using structural

alerts (SAR) when experimental data is absent.

Experimental Protocol: Thermal Stability Testing
(DSC)
To validate Section 10 (Stability and Reactivity), Differential Scanning Calorimetry (DSC) is the

gold standard. This protocol ensures you identify the "Onset of Decomposition" (
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) to prevent thermal runaway during scale-up.

Objective: Determine the thermal stability and decomposition energy (

) of the intermediate.

Preparation:

Calibrate DSC instrument with Indium standard.

Weigh 2–4 mg of the halogenated pyrazole into a gold-plated high-pressure crucible (to

contain corrosive HX gases).

Method:

Ramp: 5°C/min from 25°C to 400°C.

Atmosphere: Nitrogen purge (50 mL/min).

Analysis (The "Rule of 100"):

Identify

(tangential onset of the exotherm).

Safety Margin: The maximum processing temperature (

) must be:

Interpretation:

If

, the material has explosive potential.

If decomposition releases gas (sharp endotherm followed by exotherm), annotate Section

10 with "Risk of pressure build-up."

Emergency Response: Spills & Decontamination[2]
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Halogenated pyrazoles are persistent. A simple water wash is ineffective and potentially

dangerous if it spreads the contaminant.

Decontamination Solution (The "Decon-Sol")
For cleaning glassware or bench spills, use a solution that breaks down the electrophilic ring or

solubilizes the lipophilic residue:

Composition: 5% KOH in Ethanol (or Methanol).

Mechanism: The base promotes hydrolysis of the halogen, while the alcohol solubilizes the

organic intermediate.

Warning: This is exothermic. Prepare slowly.
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Caption: Step-by-step containment and neutralization protocol for halogenated pyrazole spills.

Regulatory & Transport Information
UN Number: Typically UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally

hazardous substance, solid, n.o.s.) depending on the acute tox vs. aquatic tox profile.

Proper Shipping Name: Must include the technical name in parentheses, e.g., Toxic solid,

organic, n.o.s. (4-bromo-1-methyl-1H-pyrazole).

REACH (EU): Halogenated intermediates >1 TPA require a registration dossier including skin

sensitization (LLNA) and acute aquatic toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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